Cas no 754129-80-1 (5-(Aminomethyl)pyridin-3-amine)

• Product Name: 5-(Aminomethyl)pyridin-3-amine
• CAS No: 754129-80-1
• MF: C₆H₉N₃
• MW: 123.155760526657
• MDL: MFCD07367910
• CID: 561878
• PubChem ID: 29921645
• Update Time: 2025-05-19

5-(Aminomethyl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)pyridin-3-amine
• 3-Pyridinemethanamine,5-amino-(9CI)
• 3-Pyridinemethanamine,5-amino-
• 5-Amino-3-pyridinemethanamine
• E78603
• 5-(Aminomethyl)-3-Pyridinamine
• 754129-80-1
• SCHEMBL17959496
• MFCD07367910
• CS-0268559
• EN300-6456938
• AKOS006343514
• BS-52153
• DTXSID00652149
• AB31384
• DB-381960

• MDL： MFCD07367910
• Inchi： 1S/C6H9N3/c7-2-5-1-6(8)4-9-3-5/h1,3-4H,2,7-8H2
• InChI Key： CTFJYLZAHUEGGO-UHFFFAOYSA-N
• SMILES： N1C=C(C=C(C=1)CN)N

Computed Properties

• Exact Mass: 123.079647300g/mol
• Monoisotopic Mass: 123.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 84.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 64.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-(Aminomethyl)pyridin-3-amine

5-(Aminomethyl)pyridin-3-amine: A Comprehensive Overview

5-(Aminomethyl)pyridin-3-amine (CAS No. 754129-80-1) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, also referred to as 3-amino-N-methylpyridine, has garnered attention due to its unique structural properties and potential for functionalization in advanced materials. Recent studies have highlighted its role in the development of novel catalysts, sensors, and electronic devices, making it a subject of intense research interest.

The molecular structure of 5-(Aminomethyl)pyridin-3-amine consists of a pyridine ring with an amino group at the 3-position and an aminomethyl group at the 5-position. This arrangement imparts the compound with distinct electronic properties, including high electron-donating ability and strong conjugation effects. These characteristics make it an ideal candidate for applications in organic electronics and optoelectronics.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 5-(Aminomethyl)pyridin-3-amine through various routes, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis. These methods not only enhance the yield but also improve the purity of the compound, which is crucial for its application in high-performance materials.

In terms of applications, 5-(Aminomethyl)pyridin-3-amine has been extensively studied for its role in the development of conductive polymers and organic semiconductors. Researchers have demonstrated that incorporating this compound into polymer blends significantly improves their electrical conductivity and thermal stability. Furthermore, its ability to act as a coordinating ligand has been exploited in the synthesis of metal-organic frameworks (MOFs), which are promising candidates for gas storage and catalysis.

The toxicity profile of 5-(Aminomethyl)pyridin-3-amine has also been a focus of recent studies. Experimental data indicate that the compound exhibits low cytotoxicity under standard experimental conditions, making it suitable for biomedical applications such as drug delivery systems and biosensors. However, further research is required to fully understand its long-term effects on biological systems.

Looking ahead, the potential of 5-(Aminomethyl)pyridin-3-amine in emerging technologies such as flexible electronics and energy storage devices is immense. Its unique combination of electronic properties and ease of functionalization positions it as a key building block for next-generation materials. As research continues to uncover new applications, this compound is expected to play an increasingly important role in both academic and industrial settings.